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Compound of Interest

Compound Name: 6-Aminoquinoline

Cat. No.: B144246

Essential Safety and Handling Guide for 6-
Aminoquinoline

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 6-Aminoquinoline, a crucial biochemical
reagent in life science research.[1][2] Adherence to these guidelines is critical to mitigate risks
and ensure a safe laboratory environment.

Hazard Identification and Classification

6-Aminoquinoline is classified as a hazardous substance. It is known to cause skin and
serious eye irritation.[3][4] It may also be harmful if swallowed, inhaled, or comes into contact
with skin. Some sources indicate it may cause respiratory irritation.

GHS Hazard Statements:

e H302: Harmful if swallowed

e H311: Toxic in contact with skin
e H315: Causes skin irritation

e H319: Causes serious eye irritation
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e H332: Harmful if inhaled

e H335: May cause respiratory irritation

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Aminoquinoline is provided in the

table below.
Property Value
Appearance Grey to dark yellow to brown crystalline powder
Molecular Formula CoHsN2
Molecular Weight 144.17 g/mol
Melting Point 115-119°C
Boiling Point 192 - 195 °C @ 14 mmHg
Solubility Soluble in Methanol

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling 6-Aminoquinoline. The following table summarizes the recommended PPE.
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Protection Type

Equipment

Specification

Purpose

Eye and Face

Protection

Safety Goggles and/or
Face Shield

Chemical splash
goggles compliant
with EN166 or OSHA
29 CFR 1910.133.

To protect against
splashes and airborne
particles causing

serious eye damage.

Skin and Body

Protection

Chemical-Resistant

Lab Coat or Coveralls

Wear appropriate
protective clothing to
prevent skin

exposure.

To prevent skin
contact which may

cause irritation.

Hand Protection

Chemical-Resistant

Gloves

Wear appropriate
protective gloves.
Nitrile or neoprene

gloves are suitable.

To protect hands from
direct contact and

potential skin irritation.

Respiratory Protection

Air-Purifying

Respirator

A NIOSH/MSHA or
European Standard
EN 149 approved
respirator with
particulate filter is
recommended if dust
is generated or if
working in poorly

ventilated areas.

To prevent respiratory
tract irritation from

dust or aerosols.

Operational and Handling Protocols

A systematic workflow is crucial for minimizing risks associated with handling 6-

Aminoquinoline.

Engineering Controls

e Fume Hood: Always handle 6-Aminoquinoline inside a certified chemical fume hood to

minimize inhalation exposure.

e Ventilation: Ensure the laboratory is well-ventilated.
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Safe Handling Workflow

The following diagram illustrates the procedural steps for the safe handling of 6-
Aminoquinoline.

Preparation
- Verify availability of SDS
- Ensure fume hood is operational
- Gather all necessary PPE and materials

Donning PPE
- Put on lab coat, gloves, and safety goggles

Weighing and Transfer
- Perform in a fume hood
- Use a spatula and weighing paper/boat
- Handle carefully to avoid dust generation

Experimental Procedure
- Keep containers tightly closed when not in use
- Avoid contact with skin and eyes

'

Doffing PPE
- Remove gloves and lab coat carefully
- Wash hands thoroughly

l

Storage
- Store in a tightly closed container
- Keep in a dry, cool, and well-ventilated place
- Store under an inert atmosphere

Click to download full resolution via product page

Safe handling workflow for 6-Aminoquinoline.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Call a physician or poison control center

immediately.

Disposal Plan

Proper disposal of 6-Aminoquinoline and its contaminated materials is essential to prevent

environmental contamination and ensure safety.

o Waste Classification: 6-Aminoquinoline is considered hazardous waste.

o Containment: Collect waste in a suitable, closed, and properly labeled container.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not dispose of down the drain.

The following diagram outlines the waste disposal workflow.
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Waste Collection
- Segregate 6-Aminoquinoline waste from other waste streams

l

Containerization
- Use a designated, leak-proof, and sealed container
- Label container clearly with 'Hazardous Waste' and the chemical name

l

Temporary Storage
- Store in a designated, secure area away from incompatible materials

l

Professional Disposal
- Arrange for pickup by a licensed hazardous waste disposal service

Click to download full resolution via product page

Waste disposal workflow for 6-Aminoquinoline.

By adhering to these safety and handling protocols, researchers can minimize the risks
associated with 6-Aminoquinoline and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144246#personal-protective-equipment-for-handling-
6-aminoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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